Cas no 215720-34-6 (tert-Butyl (5-oxooctyl)carbamate)

• Product Name: tert-Butyl (5-oxooctyl)carbamate
• CAS No: 215720-34-6
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 2937096
• Update Time: 2023-08-10

tert-Butyl (5-oxooctyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (5-oxooctyl)carbamate

• Inchi： 1S/C13H25NO3/c1-5-8-11(15)9-6-7-10-14-12(16)17-13(2,3)4/h5-10H2,1-4H3,(H,14,16)
• InChI Key： XWEBTQHVJMCSAP-UHFFFAOYSA-N
• SMILES： O(C(NCCCCC(CCC)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 244
• XLogP3: 2.1
• Topological Polar Surface Area: 55.4